![molecular formula C24H44O10 B610278 Propargyl-PEG8-t-butyl ester CAS No. 2055014-96-3](/img/structure/B610278.png)
Propargyl-PEG8-t-butyl ester
Overview
Description
Propargyl-PEG8-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group . The propargyl group can react with azide-bearing compounds or biomolecules via copper-catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage . The t-butyl protected carboxyl group can be deprotected under acidic conditions .
Synthesis Analysis
The propargyl group in Propargyl-PEG8-t-butyl ester can be reacted with azide-bearing compounds or biomolecules via copper-catalyzed azide-alkyne Click Chemistry . This reaction forms a stable triazole linkage . The t-butyl protected carboxyl group can be deprotected under acidic conditions .Molecular Structure Analysis
The molecular formula of Propargyl-PEG8-t-butyl ester is C24H44O10 . Its molecular weight is 492.61 g/mol . The InChI code for this compound is 1S/C24H44O10/c1-5-7-26-9-11-28-13-15-30-17-19-32-21-22-33-20-18-31-16-14-29-12-10-27-8-6-23 (25)34-24 (2,3)4/h1H,6-22H2,2-4H3 .Chemical Reactions Analysis
The propargyl group in Propargyl-PEG8-t-butyl ester can react with azide-bearing compounds or biomolecules via copper-catalyzed azide-alkyne Click Chemistry . This reaction forms a stable triazole linkage .Physical And Chemical Properties Analysis
Propargyl-PEG8-t-butyl ester has a molecular weight of 492.61 g/mol . It is a PEG reagent with an alkyne group and a t-butyl group . The compound is stored at -20°C .Scientific Research Applications
Click Chemistry
Propargyl-PEG8-t-butyl ester: is widely used in click chemistry to create stable triazole linkages. The alkyne group of the compound reacts with azide-bearing compounds or biomolecules in the presence of a copper catalyst . This reaction is pivotal in bioconjugation, drug discovery, and the development of novel materials.
Drug Delivery Systems
Due to its hydrophilic PEG (polyethylene glycol) chain, this compound enhances the solubility and bioavailability of pharmaceutical agents. It’s utilized in designing drug delivery systems that can efficiently transport drugs to their target sites within the body .
Surface Modification
The compound’s ability to form covalent bonds with various substrates makes it ideal for surface modification . This application is crucial in creating functionalized surfaces for biosensors, diagnostic devices, and improved biocompatibility in medical implants .
Polymer Synthesis
In polymer chemistry, Propargyl-PEG8-t-butyl ester serves as a monomer or crosslinker to synthesize novel polymers with specific properties, such as increased flexibility, durability, or biodegradability .
Molecular Imaging
The compound is used in molecular imaging to tag biomolecules, allowing for the visualization of biological processes in real-time. This has significant implications for medical diagnostics and research into disease mechanisms .
Nanotechnology
Propargyl-PEG8-t-butyl ester: is instrumental in the field of nanotechnology , particularly in the fabrication of nanoscale devices and materials. Its reactive groups enable the precise functionalization of nanoparticles, which can be used in targeted therapy, imaging, and sensor technologies .
Mechanism of Action
Target of Action
Propargyl-PEG8-t-butyl ester is a PEG reagent that primarily targets azide-bearing compounds or biomolecules . The compound’s alkyne group enables the formation of a triazole linkage with these targets .
Mode of Action
The mode of action of Propargyl-PEG8-t-butyl ester involves the formation of a triazole linkage with azide-bearing compounds or biomolecules . This reaction is facilitated by a copper catalyst . The t-butyl group of the compound can be hydrolyzed under acidic conditions .
Biochemical Pathways
The biochemical pathway primarily affected by Propargyl-PEG8-t-butyl ester is the copper-catalyzed azide-alkyne Click Chemistry . This reaction results in the formation of a stable triazole linkage .
Pharmacokinetics
The pharmacokinetics of Propargyl-PEG8-t-butyl ester are influenced by its PEG spacer . The presence of 8 units of PEG improves the hydrophilicity of the molecule, which can enhance its solubility in aqueous media . This property can potentially impact the compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties and bioavailability.
Result of Action
The result of the action of Propargyl-PEG8-t-butyl ester is the formation of a stable triazole linkage with azide-bearing compounds or biomolecules . This reaction can be used for various applications in research and drug delivery .
Action Environment
The action of Propargyl-PEG8-t-butyl ester can be influenced by environmental factors such as pH and the presence of a copper catalyst . The t-butyl group of the compound can be hydrolyzed under acidic conditions , and the formation of a triazole linkage requires a copper catalyst .
Safety and Hazards
Future Directions
The propargyl group in Propargyl-PEG8-t-butyl ester can react with azide-bearing compounds or biomolecules via copper-catalyzed azide-alkyne Click Chemistry . This reaction forms a stable triazole linkage . The t-butyl protected carboxyl group can be deprotected under acidic conditions . These properties make Propargyl-PEG8-t-butyl ester a useful reagent in various chemical reactions.
properties
IUPAC Name |
tert-butyl 3-[2-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H44O10/c1-5-7-26-9-11-28-13-15-30-17-19-32-21-22-33-20-18-31-16-14-29-12-10-27-8-6-23(25)34-24(2,3)4/h1H,6-22H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IGEMRRCREJIMCQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CCOCCOCCOCCOCCOCCOCCOCCOCC#C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H44O10 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
492.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Propargyl-PEG8-t-butyl ester |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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